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Compound of Interest

Compound Name: Phenethyl lactate
CAS No.: 155449-46-0
Cat. No.: B120143
Get Quote
. J

CAS No: 10138-63-3 Synonyms: 2-Phenylethyl 3-hydroxypropanoate; Hydracrylic acid
phenethyl ester[1]

Executive Safety Summary & Risk Profile

The Critical Distinction: Before handling, researchers must verify the CAS number. Phenethyl
lactate (CAS 10138-63-3) is frequently confused with Ethyl lactate (CAS 97-64-3). While Ethyl
lactate is a Flammable Liquid (Category 3) that causes serious eye damage, Phenethyl
lactate is significantly less hazardous, characterized by low volatility and a lack of GHS hazard
classification in many jurisdictions [1, 2].

However, "Not Classified" does not mean "Risk-Free." As a lipophilic ester used in fragrance
and flavor applications, it poses risks of cross-contamination and mild irritation upon prolonged
contact. This guide focuses on Good Laboratory Practice (GLP) to maintain sample integrity
and worker hygiene, rather than the high-hazard containment protocols required for its lower-
molecular-weight cousins.[1]

Physical Properties Impacting PPE Selection
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» State: Liquid (viscous) or low-melting solid (MP ~55°C) depending on purity and ambient
temperature [3].[1]

 Volatility: Low (BP ~328°C).[1] Inhalation risk is minimal at room temperature but increases
significantly if the substance is heated for synthesis or formulation [3].

o Solubility: Insoluble in water; soluble in alcohols and oils. This dictates that water-based
washing alone is ineffective for decontamination; solvent-based cleanup is required.[1]

PPE Selection Matrix

The following recommendations are based on the chemical structure (organic ester) and
standard industrial hygiene principles for handling non-hazardous but lipophilic substances.
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PPE Category Recommendation Technical Rationale

Splash Protection: Nitrile
provides excellent resistance
to organic esters and oils.[1]
Latex is not recommended due
Hand Protection Nitrile Rubber (0.11 mm min) to poor organic solvent
resistance and potential
allergenicity. Immersion: For
prolonged submersion, use
Butyl Rubber or Silver Shield

(laminate) gloves.[1]

Standard GLP. If heating the
substance (>60°C) or
i ) performing high-shear mixing,
) Safety Glasses with Side )
Eye Protection ] upgrade to Chemical Splash
Shields
Goggles to prevent thermal
burns or ocular entry of hot

vapors.[1]

Due to low vapor pressure,
ambient ventilation is usually
] sufficient.[1] Exception: If
) Not Required (Standard o ]
Respiratory Conditions) aerosolizing or heating
onditions

>100°C, use a Half-mask with
Organic Vapor (OV) cartridges
(Type A, Brown band).

Prevents contamination of
street clothes. Because
Phenethyl lactate is oily and

) Standard Cotton/Poly Lab ) ] )

Body Protection Coat persistent, a chemical-resistant
oa

apron is advised for bulk
transfer (>1L) to prevent

difficult-to-remove stains.[1]

Operational Protocols
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Scenario A: General Handling (Benchtop)

o Context: Weighing, pipetting, or transferring small volumes (<100 mL) at room temperature.

e Protocol:

o Donning: Put on lab coat and adjust cuffs. Don nitrile gloves, ensuring they overlap the lab
coat cuffs. Inspect gloves for pinholes.[1]

o Transfer: Use positive displacement pipettes if the liquid is viscous.[1] Avoid using mouth
pipettes (strictly prohibited).[1]

o Hygiene: If gloved hands touch the liquid, change gloves immediately. The lipophilic nature
of the ester means it will eventually permeate thin nitrile, transferring the odor and

potential irritant to the skin.

Scenario B: Heated Synthesis or Bulk Transfer

» Context: Heating Phenethyl lactate for esterification reactions or dissolving it into a lipid

base.
e Protocol:

o Engineering Control: Move all operations to a Fume Hood. Heated esters generate vapors
that, while not acutely toxic, can be respiratory irritants and carry a persistent, clinging
odor.[1]

o Eye Defense: Don chemical splash goggles.[1]

o Thermal Protection: If handling hot glassware, wear thermal-protective gloves over nitrile
gloves.[1] Do not use asbestos-based gloves; use Nomex or silicone.

Emergency Response & Waste Management
Spill Cleanup Workflow

Because Phenethyl lactate is insoluble in water, a simple "wet paper towel" wipe-up will only
spread the grease.[1]
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Figure 1: Logic flow for effectively cleaning lipophilic ester spills.[1]

Disposal Considerations

 Classification: Non-hazardous organic waste.[1]

e Segregation: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) in the waste
stream, as esters can act as fuel.[1]

« Container: High-density polyethylene (HDPE) or glass containers are suitable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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